Cas no 863458-80-4 (N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)
N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
- Acetamide, N-cyclopentyl-2-[[3-[(2-fluorophenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
- AKOS024596345
- N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
- 863458-80-4
- F0682-0393
- N-cyclopentyl-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
- N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
-
- Inchi: 1S/C18H19FN6OS/c19-14-8-4-1-5-12(14)9-25-17-16(23-24-25)18(21-11-20-17)27-10-15(26)22-13-6-2-3-7-13/h1,4-5,8,11,13H,2-3,6-7,9-10H2,(H,22,26)
- InChI Key: KDFHPXUOYSQRNV-UHFFFAOYSA-N
- SMILES: C(NC1CCCC1)(=O)CSC1N=CN=C2N(CC3=CC=CC=C3F)N=NC2=1
Computed Properties
- Exact Mass: 386.13250859g/mol
- Monoisotopic Mass: 386.13250859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 659.3±55.0 °C(Predicted)
- pka: 13?+-.0.20(Predicted)
N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-0393-2μmol |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-5μmol |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-10μmol |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-20μmol |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-1mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-2mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-3mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-4mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-5mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-0393-10mg |
N-cyclopentyl-2-({3-[(2-fluorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide |
863458-80-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
Introduction to N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 863458-80-4)
N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 863458-80-4, represents a convergence of multiple chemical moieties that contribute to its potential therapeutic applications. The presence of a cyclopentyl group, a fluorophenylmethyl moiety, and a triazolo[4,5-d]pyrimidine core underscores the compound's complexity and its potential for interaction with biological targets.
The structural framework of N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is characterized by several key functional groups that are known to influence its biological activity. The cyclopentyl group provides steric hindrance and can modulate the compound's solubility and metabolic stability. The fluorophenylmethyl moiety introduces a lipophilic region that can enhance membrane permeability and target binding affinity. Additionally, the triazolo[4,5-d]pyrimidine core is a well-known scaffold in drug discovery, often associated with kinase inhibition and other enzyme-target interactions.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The triazolo[4,5-d]pyrimidine scaffold has been particularly investigated for its potential in inhibiting various kinases and other enzymes involved in cancer progression. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are crucial in signal transduction pathways that drive cell proliferation and survival.
The incorporation of a sulfanyl group in the structure of N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide adds another layer of complexity and functionality. Sulfanyl groups are known to participate in hydrogen bonding and can influence the compound's binding affinity to biological targets. This feature makes it an attractive moiety for designing molecules with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes, including signal transduction, gene expression, and cell cycle regulation. Targeting PPIs has emerged as a significant challenge in drug development due to the lack of well-defined binding sites. However, compounds like N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide offer a promising approach by leveraging their multifaceted structural features to disrupt these interactions.
Recent studies have highlighted the importance of fluorine atoms in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of a fluorine atom in the fluorophenylmethyl group of this compound is likely to contribute to its pharmacokinetic profile by increasing lipophilicity and reducing susceptibility to metabolic degradation. This feature is particularly relevant in the context of drug development, where optimizing pharmacokinetic properties is often essential for achieving therapeutic efficacy.
The cyclopentyl group also plays a crucial role in modulating the compound's interaction with biological targets. Cycloalkyl groups are known to enhance binding affinity by providing steric complementarity to protein binding pockets. In the case of N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, the cyclopentyl moiety is positioned such that it can interact favorably with specific residues in the target protein.
In conclusion, N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 863458-80-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the cyclopentyl, fluorophenylmethyl, and triazolo[4,5-d]pyrimidine moieties, make it a versatile molecule with potential applications in targeting various biological processes. Further studies are warranted to elucidate its mechanism of action and evaluate its therapeutic potential.
863458-80-4 (N-cyclopentyl-2-({3-(2-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)